Cas no 2171770-89-9 (1-(3-cyanopropyl)azetidine-2-carboxamide)

• Product Name: 1-(3-cyanopropyl)azetidine-2-carboxamide
• CAS No: 2171770-89-9
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5995778
• PubChem ID: 165533253
• Update Time: 2025-10-25

1-(3-cyanopropyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyanopropyl)azetidine-2-carboxamide
• EN300-1281775
• 2171770-89-9

• Inchi： 1S/C8H13N3O/c9-4-1-2-5-11-6-3-7(11)8(10)12/h7H,1-3,5-6H2,(H2,10,12)
• InChI Key： KVYTVNMLGKZGDH-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1CCCC#N)N

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 70.1Ų

Additional information on 1-(3-cyanopropyl)azetidine-2-carboxamide

Recent Advances in the Study of 1-(3-cyanopropyl)azetidine-2-carboxamide (CAS: 2171770-89-9): A Comprehensive Research Brief

The compound 1-(3-cyanopropyl)azetidine-2-carboxamide (CAS: 2171770-89-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine ring and cyanopropyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of interest is the compound's role as a potential modulator of neurotransmitter systems. Preliminary research suggests that 1-(3-cyanopropyl)azetidine-2-carboxamide may interact with specific receptors in the central nervous system, offering avenues for the development of novel neurotherapeutics. Its structural features, particularly the azetidine carboxamide moiety, are believed to contribute to its binding affinity and selectivity, which are critical for its pharmacological effects.

In addition to its neurological applications, recent studies have explored the compound's utility in oncology. Researchers have investigated its ability to inhibit certain enzymatic pathways that are aberrantly activated in cancer cells. The cyanopropyl group, in particular, has been implicated in these inhibitory effects, highlighting the compound's versatility as a pharmacophore. These findings underscore the importance of further mechanistic studies to fully elucidate its therapeutic potential.

The synthesis of 1-(3-cyanopropyl)azetidine-2-carboxamide has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, which is essential for its development into a viable drug candidate. Notably, the use of novel catalysts and reaction conditions has improved yields and purity, addressing previous challenges in its preparation.

Despite these promising developments, several challenges remain. The compound's pharmacokinetic properties, such as its bioavailability and metabolic stability, require further optimization. Additionally, comprehensive toxicological studies are needed to ensure its safety profile. Addressing these issues will be crucial for advancing 1-(3-cyanopropyl)azetidine-2-carboxamide from the laboratory to clinical trials.

In conclusion, 1-(3-cyanopropyl)azetidine-2-carboxamide (CAS: 2171770-89-9) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological activities and synthetic accessibility make it a promising candidate for further investigation. Continued interdisciplinary efforts will be essential to unlock its full therapeutic potential and translate these findings into clinical applications.